3-(2-Isopropylphenoxy)piperidine hydrochloride

• IUPAC Name: 3-(2-propan-2-ylphenoxy)piperidine;hydrochloride
• InChI: InChI=1S/C14H21NO.ClH/c1-11(2)13-7-3-4-8-14(13)16-12-6-5-9-15-10-12;/h3-4,7-8,11-12,15H,5-6,9-10H2,1-2H3;1H
• InChI Key: MMGLGSBYXMRVIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OC2CCCNC2.Cl
• Molecular Formula: C14H22ClNO
• Molecular Weight: 255.78 g/mol

Description

3-(2-Isopropylphenoxy)piperidine hydrochloride is a chemical compound with the molecular formula C14H22ClNO. It is used in laboratory chemicals.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular weight of 3-(2-Isopropylphenoxy)piperidine hydrochloride is 255.784 Da. The structure of this compound includes a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms.

Scientific Research Applications

• Pharmaceutical Industry

  • Piperidines are among the most important synthetic fragments for designing drugs.
  • Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
  • They play a significant role in the pharmaceutical industry.
  • Derivatives of piperidine are reported to have anti-cancer, antihypertensive, antiulcer, antimicrobial, and many other therapeutic applications.

• Synthetic Chemistry

  • Piperidines are used in intra- and intermolecular reactions leading to the formation of various piperidine derivatives.
  • These include substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

• Bio-organic Chemistry

  • Piperidines are used in the synthesis of biologically active compounds.
  • They are found in many active pharmaceuticals, natural products, and functional materials.

• Medicinal Chemistry

  • Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.
  • Their synthesis has long been widespread.

• Pharmacological Research

  • Piperidine derivatives are used in over twenty drug classes.
  • They are used in the development of anticancer agents, drugs for Alzheimer’s disease therapy, antibiotics, analgesics, antipsychotics, and antioxidants.

• Drug Discovery

  • Piperidines are used in the discovery and biological evaluation of potential drugs.
  • More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

• Pharmaceutical Industry

  • Piperidines are among the most important synthetic fragments for designing drugs.
  • Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
  • They play a significant role in the pharmaceutical industry.
  • Derivatives of piperidine are reported to have anti-cancer, antihypertensive, antiulcer, antimicrobial, and many other therapeutic applications.

• Synthetic Chemistry

  • Piperidines are used in intra- and intermolecular reactions leading to the formation of various piperidine derivatives.
  • These include substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

• Bio-organic Chemistry

  • Piperidines are used in the synthesis of biologically active compounds.
  • They are found in many active pharmaceuticals, natural products, and functional materials.

• Medicinal Chemistry

  • Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.
  • Their synthesis has long been widespread.

• Pharmacological Research

  • Piperidine derivatives are used in over twenty drug classes.
  • They are used in the development of anticancer agents, drugs for Alzheimer’s disease therapy, antibiotics, analgesics, antipsychotics, and antioxidants.

• Drug Discovery

  • Piperidines are used in the discovery and biological evaluation of potential drugs.
  • More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Safety And Hazards

3-(2-Isopropylphenoxy)piperidine hydrochloride is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Piperidines, including 3-(2-Isopropylphenoxy)piperidine hydrochloride, are important in the pharmaceutical industry. More than 7000 piperidine-related papers were published during the last five years, indicating a strong interest in this field. Future research will likely continue to explore the synthesis, properties, and applications of piperidine derivatives.